Cas no 1804079-70-6 (4-Bromo-2-(difluoromethyl)benzo[d]oxazole)

• Product Name: 4-Bromo-2-(difluoromethyl)benzo[d]oxazole
• CAS No: 1804079-70-6
• MF: C₈H₄BrF₂NO
• MW: 248.02426815033
• CID: 4818177
• Update Time: 2025-09-19

4-Bromo-2-(difluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)benzo[d]oxazole
• BrC1=CC=CC2=C1N=C(O2)C(F)F

• Inchi： 1S/C8H4BrF2NO/c9-4-2-1-3-5-6(4)12-8(13-5)7(10)11/h1-3,7H
• InChI Key： OMTRNZSXSSNHHK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(C(F)F)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3.1
• Topological Polar Surface Area: 26